Cas no 2097935-82-3 (4-[(4-{4-[5-(Trifluoromethyl)pyridin-2-yl]piperazin-1-yl}piperidin-1-yl)methyl]quinoline)

• Product Name: 4-[(4-{4-[5-(Trifluoromethyl)pyridin-2-yl]piperazin-1-yl}piperidin-1-yl)methyl]quinoline
• CAS No: 2097935-82-3
• MF: C₂₅H₂₈F₃N₅
• MW: 455.518535614014
• CID: 5473609
• PubChem ID: 126851945
• Update Time: 2025-07-20

4-[(4-{4-[5-(Trifluoromethyl)pyridin-2-yl]piperazin-1-yl}piperidin-1-yl)methyl]quinoline Chemical and Physical Properties

Names and Identifiers

• 4-[(4-{4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}piperidin-1-yl)methyl]quinoline
• AKOS032464818
• 2097935-82-3
• F3395-0812
• 4-[[4-[4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl]piperidin-1-yl]methyl]quinoline
• 4-[(4-{4-[5-(Trifluoromethyl)pyridin-2-yl]piperazin-1-yl}piperidin-1-yl)methyl]quinoline

• Inchi： 1S/C25H28F3N5/c26-25(27,28)20-5-6-24(30-17-20)33-15-13-32(14-16-33)21-8-11-31(12-9-21)18-19-7-10-29-23-4-2-1-3-22(19)23/h1-7,10,17,21H,8-9,11-16,18H2
• InChI Key： WEWBKVYQKDQXDX-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C=C1)N1CCN(CC1)C1CCN(CC2C=CN=C3C=CC=CC=23)CC1)(F)F

Computed Properties

• Exact Mass: 455.22968040g/mol
• Monoisotopic Mass: 455.22968040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 4
• Complexity: 616
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 35.5Ų

Additional information on 4-[(4-{4-[5-(Trifluoromethyl)pyridin-2-yl]piperazin-1-yl}piperidin-1-yl)methyl]quinoline

Comprehensive Overview of 4-[(4-{4-[5-(Trifluoromethyl)pyridin-2-yl]piperazin-1-yl}piperidin-1-yl)methyl]quinoline (CAS No. 2097935-82-3)

The compound 4-[(4-{4-[5-(Trifluoromethyl)pyridin-2-yl]piperazin-1-yl}piperidin-1-yl)methyl]quinoline (CAS No. 2097935-82-3) is a sophisticated heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a quinoline core and a trifluoromethylpyridine moiety, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, given its ability to interact with biological targets through multiple binding sites.

In recent years, the demand for trifluoromethyl-containing compounds has surged due to their enhanced metabolic stability and bioavailability. This trend aligns with the growing focus on drug discovery and precision medicine, where molecules like 4-[(4-{4-[5-(Trifluoromethyl)pyridin-2-yl]piperazin-1-yl}piperidin-1-yl)methyl]quinoline are explored for their selective targeting capabilities. The compound's piperazine-piperidine scaffold is another highlight, as such frameworks are frequently employed in CNS drug development and neuropharmacology.

From a synthetic chemistry perspective, the preparation of CAS No. 2097935-82-3 involves multi-step organic transformations, including amide coupling, reductive amination, and nucleophilic substitution. These methods are widely discussed in academic literature and patent filings, reflecting the compound's relevance in medicinal chemistry. Its logP and solubility profiles suggest favorable pharmacokinetic properties, a critical factor in lead optimization processes.

The rise of AI-driven drug design has further amplified interest in this molecule. Computational models often highlight its molecular docking potential against proteins implicated in inflammatory diseases and cancer. For instance, the trifluoromethyl group enhances electron-withdrawing effects, which can improve binding affinity in enzymatic pockets. Such insights are frequently searched by professionals exploring structure-activity relationships (SAR).

Environmental and regulatory considerations also play a role in the compound's applications. Its low ecotoxicity and biodegradability make it a viable option for sustainable agrochemical formulations. This aligns with the global push toward green chemistry and reduced environmental impact, topics highly prioritized in contemporary research.

In summary, 4-[(4-{4-[5-(Trifluoromethyl)pyridin-2-yl]piperazin-1-yl}piperidin-1-yl)methyl]quinoline represents a versatile chemical entity with broad interdisciplinary relevance. Its integration into high-throughput screening libraries and combinatorial chemistry workflows underscores its value in modern scientific endeavors. As the field evolves, this compound is poised to remain a focal point for innovation in therapeutic development and material science.